4-(2-Methylamino-thiazol-4-yl)-benzylamine

• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: 4-[4-(aminomethyl)phenyl]-N-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H13N3S/c1-13-11-14-10(7-15-11)9-4-2-8(6-12)3-5-9/h2-5,7H,6,12H2,1H3,(H,13,14)
• InChI Key: IDYBXUWJVHUIRD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CS1)C2=CC=C(C=C2)CN

Description

4-(2-Methylamino-thiazol-4-yl)-benzylamine is a useful research compound. Its molecular formula is C11H13N3S and its molecular weight is 219.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 1M lithium aluminum hydride in THF (5.6 mL, 5.6 mmol) under nitrogen to a solution of 4-(2-methylamino-thiazol-4-yl)-benzonitrile (0.4 g, 1.86 mmol) in anhydrous THF (5 mL). After gas evolution stops, heat the reaction mixture to reflux for 30 min. Cool to room temperature, quench by slow addition of water (0.5 mL), 5N aqueous NaOH (5 mL) and additional water (1.5 mL). Add EtOAc (50 mL), stir vigorously for 20 min and filter through Celite®. Separate and dry the organic phase over Na2SO4. Concentrate in vacuo to obtain the title compound (0.4 g, 98%) as a white solid suitable for use without additional purification. MS (ES+) m/z: 220 (M+H)+.